Pep63

• Molecular Formula: C51H87N17O13
• Molecular Weight: 1146.3 g/mol
• InChI: InChI=1S/C51H87N17O13/c1-24(2)36(53)45(76)65-34(23-30-15-11-10-12-16-30)44(75)63-33(19-20-35(52)70)43(74)66-38(26(5)6)47(78)64-31(17-13-21-58-50(54)55)41(72)60-27(7)40(71)62-32(18-14-22-59-51(56)57)42(73)68-39(29(9)69)48(79)67-37(25(3)4)46(77)61-28(8)49(80)81/h10-12,15-16,24-29,31-34,36-39,69H,13-14,17-23,53H2,1-9H3,(H2,52,70)(H,60,72)(H,61,77)(H,62,71)(H,63,75)(H,64,78)(H,65,76)(H,66,74)(H,67,79)(H,68,73)(H,80,81)(H4,54,55,58)(H4,56,57,59)/t27-,28-,29+,31-,32-,33-,34-,36-,37-,38-,39-/m0/s1
• InChIKey: LMBMKPMTDVMELJ-ADAYVCPRSA-N

Pep63 Peptide for Alzheimer's Research: A Target-Specific Neuroprotective Agent

Pep63 is a 10-amino acid neuroprotective peptide (sequence VFQVRARTVA) . It functions as a small interfering peptide specifically designed to block the pathological interaction between the EphB2 receptor and soluble amyloid-β (Aβ) oligomers, also known as Aβ-derived diffusible ligands (ADDLs) [1]. Unlike broad-spectrum Aβ aggregation inhibitors, Pep63 operates through a distinct, target-specific mechanism. The compound is primarily utilized in research applications focused on the early molecular events and potential therapeutic strategies for Alzheimer's disease (AD) [2].

• [1] Shi, X. D., Sun, K., Hu, R., Liu, X. Y., Hu, Q. M., Sun, X. Y., Yao, B., Sun, N., Hao, J. R., Wei, P., Han, Y., & Gao, C. (2016). Blocking the Interaction between EphB2 and ADDLs by a Small Peptide Rescues Impaired Synaptic Plasticity and Memory Deficits in a Mouse Model of Alzheimer's Disease. The Journal of Neuroscience, 36(47), 11959–11973. View Source
• [2] TargetMol. (n.d.). Pep63. Retrieved from https://www.targetmol.cn/compound/pep63 View Source

Why Pep63 Cannot Be Substituted with Generic Aβ Inhibitors or Other EphB2-Targeting Peptides

Generic substitution with other Aβ-targeting agents or even structurally related EphB2-interacting peptides is not supported by empirical evidence. Pep63 was identified from a specific peptide array designed to map the interaction sites between the fibronectin (FN) type III repeat domain of EphB2 and ADDLs [1]. This rational design process resulted in a panel of four candidate peptides (Pep21, Pep25, Pep32, and Pep63), each with distinct sequences and potencies [1]. Direct comparative studies confirm that these analogs are not interchangeable; Pep63 demonstrates superior efficacy in blocking the EphB2-ADDL interaction, a key differentiator that validates its selection over its nearest in-class alternatives for experiments where maximal pathway-specific inhibition is required [1].

• [1] Shi, X. D., Sun, K., Hu, R., Liu, X. Y., Hu, Q. M., Sun, X. Y., Yao, B., Sun, N., Hao, J. R., Wei, P., Han, Y., & Gao, C. (2016). Blocking the Interaction between EphB2 and ADDLs by a Small Peptide Rescues Impaired Synaptic Plasticity and Memory Deficits in a Mouse Model of Alzheimer's Disease. The Journal of Neuroscience, 36(47), 11959–11973. View Source

Quantitative Evidence for Pep63: Direct Head-to-Head Performance Against Closest Analogs

Superior Inhibition of EphB2-ADDL Binding in Competitive Co-Immunoprecipitation Assays

In a direct comparison of four rationally designed peptides, Pep63 demonstrated the most effective inhibition of the EphB2-ADDL interaction. In co-immunoprecipitation assays using hippocampal homogenates, Pep63 reduced the interaction signal by approximately 70%, outperforming the next best analog, Pep32 (60% reduction), and showing a statistically significant improvement (p = 0.001) [1].

Evidence Dimension	Inhibition of EphB2-ADDL binding (co-immunoprecipitation)
Target Compound Data	Approximately 70% reduction in signal
Comparator Or Baseline	Pep32: Approximately 60% reduction; Pep21 and Pep25: Poorly effective (p > 0.8)
Quantified Difference	Pep63 provides a ~10% greater reduction in binding signal compared to the next most effective analog, Pep32, and is the only peptide with a p-value of 0.001 in this assay.
Conditions	Co-immunoprecipitation of ADDLs with EphB2 from hippocampus homogenates (n=3 per group)

Why This Matters

For researchers, this data confirms Pep63 is the most potent inhibitor among its rationally designed class, justifying its selection for downstream applications where maximal blockade of the EphB2-ADDL interaction is critical.

• [1] Shi, X. D., et al. (2016). Blocking the Interaction between EphB2 and ADDLs by a Small Peptide Rescues Impaired Synaptic Plasticity and Memory Deficits in a Mouse Model of Alzheimer's Disease. The Journal of Neuroscience, 36(47), 11959–11973. View Source

Enhanced Rescue of EphB2 Surface Expression in Cultured Hippocampal Neurons

Pep63 provided the best protection against ADDL-induced depletion of surface EphB2 receptors in cultured hippocampal neurons. When co-incubated with ADDLs (500 nM) and tested at the same mass concentration (2.5 μg/ml), Pep63 led to a remarkable enhancement in surface EphB2 expression. In contrast, analogs Pep21 and Pep25, which failed to notably inhibit binding, exhibited a poorly protective effect with p-values of 0.967 and 0.869, respectively, confirming their inactivity in this assay [1].

Evidence Dimension	Rescue of surface EphB2 receptor expression
Target Compound Data	Remarkable enhancement in surface expression of EphB2 (p = 0.009)
Comparator Or Baseline	Pep32: Also led to a remarkable enhancement (p = 0). Pep21 and Pep25: Poorly protective effect (p = 0.967 and p = 0.869, respectively)
Quantified Difference	Pep63 is statistically effective (p = 0.009), while Pep21 and Pep25 show no protective effect (p > 0.8). The effect of Pep63 is comparable to the also-effective Pep32, but the earlier binding data establishes its superior potency.
Conditions	Cultured hippocampal neurons, 500 nM ADDLs, 2.5 μg/ml peptide, 6 h incubation (n=3 per group)

Why This Matters

This functional assay confirms that Pep63's superior binding inhibition translates into a robust, quantifiable cellular effect, distinguishing it from ineffective analogs and providing a clear functional basis for its procurement.

• [1] Shi, X. D., et al. (2016). Blocking the Interaction between EphB2 and ADDLs by a Small Peptide Rescues Impaired Synaptic Plasticity and Memory Deficits in a Mouse Model of Alzheimer's Disease. The Journal of Neuroscience, 36(47), 11959–11973. View Source

In Vivo Reversal of Memory Deficits in an APP/PS1 Mouse Model of Alzheimer's Disease

Pep63's efficacy extends to a robust in vivo phenotype, a critical differentiator from many peptide analogs that lack demonstrated activity in complex disease models. Bilateral hippocampal injection of Pep63 significantly improved impaired memory deficits in 6-month-old APPswe/PS1dE9 transgenic mice, as assessed by the Morris water maze and fear-conditioning tests [1]. This in vivo validation of cognitive improvement, combined with molecular evidence of restored NMDA receptor trafficking, provides a level of validation not available for its less effective analogs.

Evidence Dimension	Improvement of memory deficits in vivo
Target Compound Data	Significantly improved impaired memory deficits in APP/PS1 transgenic mice in Morris water maze and fear-conditioning tests.
Comparator Or Baseline	Pep21, Pep25, and Pep32: In vivo cognitive rescue data not reported or not available for direct comparison in the same model.
Quantified Difference	The key differentiator is the presence of validated in vivo efficacy data for Pep63, which is absent for the less effective comparator peptides, thereby justifying its selection for in vivo studies.
Conditions	6-month-old male APPswe/PS1dE9 (APP/PS1) transgenic mice, bilateral hippocampal injection

Why This Matters

The availability of positive in vivo efficacy data in a widely used AD model distinguishes Pep63 from its in-class peers, making it the peptide of choice for researchers planning to transition from in vitro to in vivo Alzheimer's research.

• [1] Shi, X. D., et al. (2016). Blocking the Interaction between EphB2 and ADDLs by a Small Peptide Rescues Impaired Synaptic Plasticity and Memory Deficits in a Mouse Model of Alzheimer's Disease. The Journal of Neuroscience, 36(47), 11959–11973. View Source

Validated Research Applications of Pep63 in Alzheimer's Disease Studies

In Vitro Investigation of Aβ-Induced Synaptic Dysfunction

Based on its demonstrated ability to rescue EphB2 surface expression and NMDA receptor trafficking in cultured hippocampal neurons (Section 3, Evidence Item 2), Pep63 is optimally suited for in vitro studies of Aβ oligomer-induced synaptic impairment. Its specific mechanism allows researchers to dissect the role of the EphB2-ADDL interaction in early AD pathology. The validated optimal concentration of 2.5 μg/ml in neuronal cultures provides a defined starting point for assay development [1].

In Vivo Efficacy Studies in Transgenic Alzheimer's Models

The in vivo validation of Pep63 in the APP/PS1 mouse model (Section 3, Evidence Item 3) directly supports its use in preclinical AD research. Studies involving bilateral hippocampal administration of Pep63 have demonstrated the rescue of cognitive deficits, as measured by the Morris water maze and fear-conditioning tests [1]. This application scenario is uniquely supported by the evidence for Pep63 and is not applicable to its less effective analogs.

Drug Delivery and Combination Therapy Development

Building on its validated neuroprotective mechanism, Pep63 has been successfully incorporated into advanced delivery systems such as transferrin-conjugated liposomes (Tf-Pep63-Lip) for targeted brain delivery and combination therapy with Aβ-clearing agents like phosphatidic acid (PA) [2]. This application demonstrates Pep63's utility as a functional payload in complex nanomedicine formulations aimed at overcoming the blood-brain barrier and enhancing Aβ clearance, a level of advanced application not demonstrated for its peptide analogs.

• [1] Shi, X. D., et al. (2016). Blocking the Interaction between EphB2 and ADDLs by a Small Peptide Rescues Impaired Synaptic Plasticity and Memory Deficits in a Mouse Model of Alzheimer's Disease. The Journal of Neuroscience, 36(47), 11959–11973. View Source
• [2] Yang, X., et al. (2021). Transferrin-Pep63-liposomes accelerate the clearance of Aβ and rescue impaired synaptic plasticity in early Alzheimer's disease models. Cell Death Discovery, 7(256). View Source